Cas no 69093-97-6 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(3-methylbutyl)-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(3-methylbutyl)-
• CAS No: 69093-97-6
• MF: C₁₇H₂₈N₂O₈
• MW: 388.412825584412
• CID: 516520
• PubChem ID: 155193
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(3-methylbutyl)-
• 1-(beta-D-glucopyranosyl)amobarbital
• 69093-97-6
• 5-Ethyl-1-beta-D-glucopyranosyl-5-(3-methylbutyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5-ethyl-5-(3-methylbutyl)-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-1,3-diazinane-2,4,6-trione
• DTXSID20219132

• Inchi： 1S/C17H28N2O8/c1-4-17(6-5-8(2)3)14(24)18-16(26)19(15(17)25)13-12(23)11(22)10(21)9(7-20)27-13/h8-13,20-23H,4-7H2,1-3H3,(H,18,24,26)/t9-,10-,11+,12-,13-,17?/m1/s1
• InChI Key： PKKCVZFJXARZCB-PYDJHFNHSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C(NC(C(CC)(C1=O)CCC(C)C)=O)=O)O)O)O

Computed Properties

• Exact Mass: 388.185
• Monoisotopic Mass: 388.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.352
• Refractive Index: 1.552